2-Methyl-3-((4-methylpiperazin-1-yl)methyl)benzeneamine

• Molecular Formula: C13H21N3
• Molecular Weight: 219.33 g/mol
• IUPAC Name: 2-methyl-3-[(4-methylpiperazin-1-yl)methyl]aniline
• InChI: InChI=1S/C13H21N3/c1-11-12(4-3-5-13(11)14)10-16-8-6-15(2)7-9-16/h3-5H,6-10,14H2,1-2H3
• InChI Key: UPGWEMVDPJIXSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1N)CN2CCN(CC2)C

Description

2-Methyl-3-((4-methylpiperazin-1-yl)methyl)benzeneamine is a useful research compound. Its molecular formula is C13H21N3 and its molecular weight is 219.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound of step B was prepared from 1-methyl-4-[(2-methyl-3-nitrophenyl)methyl]-piperazine in an analogous manner as that described for the synthesis of 4-(1,4′-bipiperidin-1′-yl)-2-(methyloxy)aniline (Example 22, step C). 1H NMR (400 MHz, DMSO-d6) δ 6.52 (d, J=6.8 Hz, 1H), 6.53 (d, J=6.8 Hz, 1H), 6.40 (d, J=7.5 Hz, 1H), 4.69 (s, 2H), 3.28 (s, 2H), 2.14-2.40 (m, 8H), 2.11 (s, 3H), 1.99 (s, 3H).

Synthesis routes and methods II

Procedure details

1-(2-Methyl-3-nitrobenzyl)-4-methylpiperazine (1.2 g, 4.8 mmol) was dissolved in 50 ml of MeOH, and to this was added a slurry of 10% Pd/C in a minimal amount of EtOH. The reaction mixture was evacuated and purged with H2, and then stirred at room temperature for 3 hours. The mixture was purged with N2 for 30 minutes and then filtered through a pad of celite. Solvent evaporation afforded 2-methyl-3-((4-methylpiperazin-1-yl)methyl)benzeneamine.